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Compound of Interest

Compound Name: 1,9-Nonanediol

Cat. No.: B147092 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,9-Nonanediol in
common laboratory solvents. Due to the limited availability of precise quantitative data in

publicly accessible literature, this document summarizes the existing qualitative and

quantitative information and furnishes detailed experimental protocols for researchers to

determine specific solubility parameters as required for their applications.

Introduction to 1,9-Nonanediol
1,9-Nonanediol, also known as nonamethylene glycol, is a linear aliphatic diol with the

chemical formula HO(CH₂)₉OH.[1] It is a white, crystalline solid at room temperature.[2] Its

structure, featuring a nine-carbon backbone and terminal hydroxyl groups, imparts a

hydrophobic character, influencing its solubility profile.[2] This diol serves as a versatile

monomer in the synthesis of polymers such as polyesters and polyurethanes and as an

intermediate in the manufacturing of various chemicals.[1][2]

Solubility Data
The solubility of a compound is a critical physicochemical property, particularly in the fields of

materials science and drug development, where it influences formulation, bioavailability, and

reaction kinetics. The following tables summarize the available solubility data for 1,9-
Nonanediol.
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Quantitative Solubility Data
Precise quantitative solubility data for 1,9-Nonanediol in a wide range of organic solvents is

not readily available in the surveyed literature. The most consistent quantitative data is for its

solubility in water.

Solvent Temperature (°C) Solubility
Molar Solubility
(mol/L)

Water 20 5.7 g/L ~0.0356

Water 20 9 g/L ~0.0562

Note: The discrepancy in reported aqueous solubility may arise from different experimental

methodologies or conditions.

Qualitative Solubility Data
For many common organic solvents, only qualitative descriptions of solubility are available.

These are summarized below.

Solvent Description

Methanol Soluble

Ethanol Readily Soluble[1]

Acetone Soluble[2]

Chloroform Soluble[2]

It is generally reported that 1,9-Nonanediol has excellent solubility in organic solvents.[3]

However, for applications requiring precise concentrations, experimental determination is

strongly recommended.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data, the following established methodologies are

recommended. The Shake-Flask method followed by gravimetric analysis is a widely
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recognized and reliable technique for determining the equilibrium solubility of a solid compound

in a liquid solvent.

Shake-Flask Method for Achieving Equilibrium
The objective of this protocol is to create a saturated solution of 1,9-Nonanediol in the solvent

of interest, ensuring that the system has reached thermodynamic equilibrium.

Materials:

1,9-Nonanediol (solid)

Solvent of interest

Erlenmeyer flasks with stoppers or screw-cap vials

Orbital shaker or magnetic stirrer with stir bars

Temperature-controlled environment (e.g., incubator, water bath)

Procedure:

Preparation: Add an excess amount of solid 1,9-Nonanediol to a flask or vial containing a

known volume of the solvent. The presence of undissolved solid is crucial to ensure

saturation.

Equilibration: Seal the container to prevent solvent evaporation. Place the container in a

temperature-controlled orbital shaker or on a magnetic stirrer.

Agitation: Agitate the mixture at a constant speed for a predetermined period (typically 24-72

hours) to facilitate the dissolution process and reach equilibrium. The time required to reach

equilibrium can vary and should be determined experimentally by analyzing samples at

different time points until the concentration of the solute in the supernatant remains constant.

Phase Separation: Once equilibrium is assumed to be reached, cease agitation and allow

the undissolved solid to sediment. For finer suspensions, centrifugation or filtration using a

chemically inert filter (e.g., PTFE syringe filter) with a pore size of 0.45 µm or smaller is

necessary to separate the solid phase from the saturated liquid phase.
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Gravimetric Analysis of the Saturated Solution
This method determines the concentration of the solute in the saturated solution by evaporating

the solvent and weighing the remaining solid.

Materials:

Saturated solution of 1,9-Nonanediol (from the shake-flask method)

Pre-weighed evaporation dish or beaker

Analytical balance

Drying oven

Procedure:

Sampling: Carefully transfer a known volume or mass of the clear supernatant (the saturated

solution) into a pre-weighed evaporation dish.

Evaporation: Place the evaporation dish in a drying oven at a temperature sufficient to

evaporate the solvent without decomposing the 1,9-Nonanediol. The boiling point of the

solvent and the melting point of 1,9-Nonanediol should be considered when setting the oven

temperature.

Drying to a Constant Weight: After the solvent has completely evaporated, continue to dry

the dish in the oven until a constant weight of the solid residue is achieved. This is confirmed

by repeated weighing after cooling the dish in a desiccator until the mass no longer changes.

Calculation: The solubility can be calculated as follows:

Mass of dissolved 1,9-Nonanediol = (Mass of dish + solid residue) - (Mass of empty dish)

Solubility (g/L) = (Mass of dissolved 1,9-Nonanediol in g) / (Volume of supernatant in L)

Solubility ( g/100 g solvent) = [(Mass of dissolved 1,9-Nonanediol in g) / (Mass of solvent

in g)] x 100
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Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of the

solubility of 1,9-Nonanediol.

Preparation & Equilibration

Phase Separation

Gravimetric Analysis

Result

Add Excess 1,9-Nonanediol to Solvent

Seal and Agitate at Constant Temperature (24-72h)

Cease Agitation Allow Solid to Sediment

Centrifuge or Filter Supernatant

Transfer Known Volume/Mass of Supernatant to Pre-weighed Dish

Evaporate Solvent in Drying Oven

Dry to Constant Weight and Record Mass

Calculate Solubility
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Caption: Experimental workflow for determining the solubility of 1,9-Nonanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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